N-(3,5-dichlorophenyl)-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-(3,5-dichlorophenyl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C14H9Cl2NO3/c15-9-4-10(16)6-11(5-9)17-14(18)8-1-2-12-13(3-8)20-7-19-12/h1-6H,7H2,(H,17,18)
• InChI Key: AQQBHIURHRJXQW-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NC3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C14H9Cl2NO3
• Molecular Weight: 310.1 g/mol

Description

N-(3,5-dichlorophenyl)-1,3-benzodioxole-5-carboxamide, also known as CP-47,497, is a synthetic cannabinoid that has been widely used in scientific research. This compound is structurally similar to THC, the active ingredient in marijuana, and interacts with the same receptors in the brain. CP-47,497 has been studied for its potential therapeutic applications, as well as its effects on the brain and body.

Mechanism of Action

N-(3,5-dichlorophenyl)-1,3-benzodioxole-5-carboxamide acts as a CB1 receptor agonist, meaning that it binds to and activates these receptors in the brain. This results in the release of neurotransmitters such as dopamine and serotonin, which are responsible for the euphoric effects of marijuana.
Biochemical and Physiological Effects:
N-(3,5-dichlorophenyl)-1,3-benzodioxole-5-carboxamide has been shown to have a range of biochemical and physiological effects on the body. These include changes in heart rate, blood pressure, and body temperature, as well as alterations in mood, appetite, and sleep patterns.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,5-dichlorophenyl)-1,3-benzodioxole-5-carboxamide in lab experiments is that it can be used to study the effects of cannabinoids without the use of marijuana, which is still illegal in many parts of the world. However, one limitation of using N-(3,5-dichlorophenyl)-1,3-benzodioxole-5-carboxamide is that it may not accurately reflect the effects of THC, as it is a synthetic compound that is structurally different from the natural cannabinoid.

Future Directions

There are many potential future directions for research on N-(3,5-dichlorophenyl)-1,3-benzodioxole-5-carboxamide and other synthetic cannabinoids. One area of interest is the potential therapeutic applications of these compounds, particularly in the treatment of pain, inflammation, and neurological disorders. Another area of interest is the development of new synthetic cannabinoids that may have improved therapeutic properties compared to existing compounds.

Synthesis Methods

N-(3,5-dichlorophenyl)-1,3-benzodioxole-5-carboxamide can be synthesized using a variety of methods, including the reaction of 3,5-dichlorophenylacetonitrile with 1,3-benzodioxole-5-carboxylic acid in the presence of a base. This reaction results in the formation of N-(3,5-dichlorophenyl)-1,3-benzodioxole-5-carboxamide, which can be purified using standard techniques.

Scientific Research Applications

N-(3,5-dichlorophenyl)-1,3-benzodioxole-5-carboxamide has been used extensively in scientific research to study the effects of cannabinoids on the brain and body. This compound has been shown to have a high affinity for CB1 receptors, which are primarily located in the brain and are responsible for the psychoactive effects of THC.